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Compound of Interest |

Compound Name: 2-Nitronicotinaldehyde
CAS No.: 5175-26-8
Cat. No.: B1505903
- 7

Executive Summary & Chemical Identification

Objective: Safe, compliant isolation and disposal of 2-Nitronicotinaldehyde (2-Nitro-3-
pyridinecarboxaldehyde) to prevent accidental detonation, toxic release, or environmental
contamination.

As a Senior Application Scientist, | emphasize that 2-Nitronicotinaldehyde presents a dual-
threat profile: the nitro group (

) introduces potential energetic instability (shock/thermal sensitivity), while the pyridine ring and
aldehyde moiety contribute to toxicity and chemical reactivity. Disposal must not be treated as
routine organic waste; it requires a segregated, incineration-based pathway.

Chemical Identity Verification
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Parameter Detail

) 2-Nitronicotinaldehyde (2-Nitro-3-
Chemical Name

pyridinecarboxaldehyde)
CAS Number 5175-26-8
Formula
Molecular Weight 152.11 g/mol
Physical State Solid (Pale yellow powder/crystals)
Storage Inert atmosphere, 2-8°C (Aldehyde oxidation

risk)

Hazard Assessment (The "Why" Behind the
Protocol)

Effective disposal requires understanding the specific failure modes of the molecule.

A. Energetic Instability (Nitro Group)

While mono-nitro pyridines are generally more stable than polynitro compounds, they are still
energetic materials. The nitro group at the ortho position to the aldehyde creates electronic
strain.

» Risk: Heating or grinding dry material can trigger rapid decomposition.

» Disposal Implication: Never dispose of pure solid in general trash or compactors. Avoid
friction.[1]

B. Chemical Incompatibility (Aldehyde & Pyridine)
» Base Sensitivity: Aldehydes with electron-withdrawing groups (like

) are highly susceptible to polymerization or condensation reactions in the presence of bases
(e.g., NaOH, KOH). This can generate heat and pressure in a closed waste container.
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o Oxidizer Sensitivity: Do not mix with Nitric Acid or Peroxides. The aldehyde is easily oxidized
to the carboxylic acid, generating heat.

 Toxicity: Pyridine derivatives are hepatotoxic and nephrotoxic.

Waste Segregation & Compatibility

Core Directive: Segregation is the primary defense against waste stream accidents.

Incompatible Streams (DO NOT MIX)

« X Strong Bases: Sodium Hydroxide, Ammonium Hydroxide (Risk: Exothermic
polymerization).

« X Strong Oxidizers: Nitric Acid, Chromic Acid, Peroxides (Risk: Fire/Explosion).

« X Reducing Agents: Hydrides, active metals (Risk: Energetic reduction of nitro group).

Compatible Streams

. Halogenated/Non-Halogenated Organics: Dichloromethane, Ethyl Acetate, Acetone (only
if pH is neutral).

. Inert Solids: Silica gel, sand (for spill absorption).

Disposal Workflows
Scenario A: Solid Waste (Pure Substance)

For expired shelf-life reagents or synthesis byproducts.

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or amber glass
jar.

o Wetting Agent: If the solid is old or potentially dry/crumbly, add a small amount of inert
solvent (e.g., mineral oil or water-miscible solvent like ethanol) to desensitize it against
friction.
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» Labeling: Label as "Hazardous Waste - Toxic, Reactive (Nitro Compound).” explicitly listing
"2-Nitronicotinaldehyde."

» Disposal Path:Lab Pack for Incineration. Do not bulk with general solvents.

Scenario B: Liquid Waste (Reaction Mixtures)

For mother liquors or dissolved reagents.

pH Check: Ensure the waste solution is Neutral (pH 6-8).

o Why? Acidic conditions can catalyze aldehyde reactions; basic conditions trigger
polymerization.

e Solvent Compatibility: Verify the solvent carrier is compatible with incineration (e.g., no high-
level mercury/arsenic).

o Accumulation: Pour into a dedicated "Toxic Organics" carboy.

e Venting: Use a vented cap (e.g., EcoFunnel) to prevent pressure buildup from slow
oxidation.

Scenario C: Spill Cleanup (Immediate Response)

Pre-requisite to disposal.
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Spill Detected

Assess Volume & State
(Solid vs. Liquid)

Don PPE:
Nitrile Gloves, Safety Goggles,
Lab Coat, N95/Respirator

Y\

Solid Spill Liquid Spill

/

Cover with wet paper towel
to prevent dust.
Scoop gently (No Dust!).

Absorb with Vermiculite
or Sand.

Place in Hazardous Waste Bag/Jar

Label: ‘Hazardous Waste:
2-Nitronicotinaldehyde debris'

Click to download full resolution via product page

Figure 1: Decision logic for immediate spill response ensuring minimal exposure and dust
generation.

Regulatory & Classification Data

Use these codes for your hazardous waste manifest.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1505903?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1505903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Classification System Code/Rating Notes

No specific "U" or "P" code

RCRA Code (USA) D001 (Ignitable), DO03 exists for this specific CAS;
ode
(Reactive - Potential) default to characteristic waste
codes.

Acute Tox. 4, Skin Irrit. 2, Eye

GHS Hazards H302, H315, H319, H335 )
Irrit. 2, STOT SE 3.

] ] ) Use UN 1325 if flammability is
UN 2811 (Toxic Solid, Organic, ]
UN Number the primary concern based on

N.O.S.) .

) Minor danger, but requires
Packing Group 1] _
careful handling.

Final Disposal Method: Incineration

The only validated method for ultimate destruction of 2-Nitronicotinaldehyde is High-
Temperature Incineration.

» Process: Rotary kiln incineration at >850°C with a secondary combustion chamber
(>1100°C).

e Scrubbing: The facility must be equipped with a wet scrubber to capture Nitrogen Oxides (

) generated from the nitro and pyridine nitrogen atoms.
¢ Prohibition:DO NOT attempt chemical deactivation (e.g., bleach oxidation) in the lab. The

risk of generating shock-sensitive byproducts or toxic chloramines is too high.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. capotchem.cn [capotchem.cn]

e 2.5175-26-8|2-Nitronicotinaldehyde|BLD Pharm [bldpharm.com]

e 3.1211532-54-5|2-Nitroisonicotinaldehyde|BLD Pharm [bldpharm.com]
e 4. echemi.com [echemi.com]

¢ 5. WERCS Studio - Application Error [assets.thermofisher.com]

¢ To cite this document: BenchChem. [2-Nitronicotinaldehyde Disposal: Operational Safety
Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1505903#2-nitronicotinaldehyde-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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